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  3. Glycine, N,N-dimethyl-, (1R,2E,6S,10E,11aS,13S,14aR)-4,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-4-oxo-1H-cyclopent(f)oxacyclotridecin-13-yl ester
Glycine, N,N-dimethyl-, (1R,2E,6S,10E,11aS,13S,14aR)-4,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-4-oxo-1H-cyclopent(f)oxacyclotridecin-13-yl ester Glycine, N,N-dimethyl-, (1R,2E,6S,10E,11aS,13S,14aR)-4,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-4-oxo-1H-cyclopent(f)oxacyclotridecin-13-yl ester Breflate is a water soluble analogue of the antineoplastic agent brefeldin A (BFA). (NCI04)
Brand Name: Vulcanchem
CAS No.: 174305-65-8
VCID: VC21342083
InChI: InChI=1S/C20H31NO5/c1-14-7-5-4-6-8-15-11-16(26-20(24)13-21(2)3)12-17(15)18(22)9-10-19(23)25-14/h6,8-10,14-18,22H,4-5,7,11-13H2,1-3H3/b8-6-,10-9-/t14-,15+,16-,17+,18+/m0/s1
SMILES: CC1CCCC=CC2CC(CC2C(C=CC(=O)O1)O)OC(=O)CN(C)C
Molecular Formula: C20H31NO5
Molecular Weight: 365.5 g/mol

Glycine, N,N-dimethyl-, (1R,2E,6S,10E,11aS,13S,14aR)-4,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-4-oxo-1H-cyclopent(f)oxacyclotridecin-13-yl ester

CAS No.: 174305-65-8

Cat. No.: VC21342083

Molecular Formula: C20H31NO5

Molecular Weight: 365.5 g/mol

* For research use only. Not for human or veterinary use.

Glycine, N,N-dimethyl-, (1R,2E,6S,10E,11aS,13S,14aR)-4,6,7,8,9,11a,12,13,14,14a-decahydro-1-hydroxy-6-methyl-4-oxo-1H-cyclopent(f)oxacyclotridecin-13-yl ester - 174305-65-8

Specification

Description Breflate is a water soluble analogue of the antineoplastic agent brefeldin A (BFA). (NCI04)
CAS No. 174305-65-8
Molecular Formula C20H31NO5
Molecular Weight 365.5 g/mol
IUPAC Name [(1R,2R,3Z,7S,11Z,13S,15S)-2-hydroxy-7-methyl-5-oxo-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-15-yl] 2-(dimethylamino)acetate
Standard InChI InChI=1S/C20H31NO5/c1-14-7-5-4-6-8-15-11-16(26-20(24)13-21(2)3)12-17(15)18(22)9-10-19(23)25-14/h6,8-10,14-18,22H,4-5,7,11-13H2,1-3H3/b8-6-,10-9-/t14-,15+,16-,17+,18+/m0/s1
Standard InChI Key ZZWKZQDOSJAGGF-BVTJJHQYSA-N
Isomeric SMILES C[C@H]1CCC/C=C\[C@@H]2C[C@@H](C[C@H]2[C@@H](/C=C\C(=O)O1)O)OC(=O)CN(C)C
SMILES CC1CCCC=CC2CC(CC2C(C=CC(=O)O1)O)OC(=O)CN(C)C
Canonical SMILES CC1CCCC=CC2CC(CC2C(C=CC(=O)O1)O)OC(=O)CN(C)C

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